Cas no 1804924-26-2 (2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid)

• Product Name: 2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid
• CAS No: 1804924-26-2
• MF: C₁₀H₇F₂NO₃S
• MW: 259.229288339615
• CID: 4960981
• Update Time: 2025-10-28

2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid

• Inchi： 1S/C10H7F2NO3S/c11-10(12)16-8-2-6(17)1-5(4-13)7(8)3-9(14)15/h1-2,10,17H,3H2,(H,14,15)
• InChI Key： DVZZTQVDUVWGTC-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(CC(=O)O)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on 2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid

Recent Advances in the Study of 2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid (CAS: 1804924-26-2)

2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid (CAS: 1804924-26-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anti-cancer drugs. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the cyano, difluoromethoxy, and mercapto groups, contribute to its reactivity and biological activity. Recent research has demonstrated that 2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid can serve as a versatile building block in the synthesis of small molecule inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its use in the development of potent inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway.

In addition to its role in COX-2 inhibition, recent investigations have explored the compound's potential in cancer therapy. A preclinical study conducted by researchers at the National Cancer Institute demonstrated that derivatives of 2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid exhibit promising activity against certain cancer cell lines, particularly those with overexpression of the epidermal growth factor receptor (EGFR). The study, published in Cancer Research, highlighted the compound's ability to modulate EGFR signaling pathways, leading to apoptosis in cancer cells.

The synthesis and optimization of 2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid have also been the focus of recent research. A team from MIT developed an improved synthetic route that enhances the yield and purity of the compound, as described in their 2023 publication in Organic Process Research & Development. This advancement is particularly significant for scaling up production for potential clinical applications. The new synthetic approach utilizes a novel protecting group strategy for the mercapto functionality, addressing previous challenges in the compound's preparation.

Pharmacokinetic studies of 2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid derivatives have provided valuable insights into their drug-like properties. Research published in Drug Metabolism and Disposition in early 2024 reported favorable absorption and distribution characteristics of several derivatives, with particular attention to their metabolic stability in human liver microsomes. These findings support the continued development of this compound class as potential drug candidates.

Looking forward, the potential applications of 2-Cyano-6-difluoromethoxy-4-mercaptophenylacetic acid appear promising. Current research directions include exploring its use in combination therapies, developing targeted delivery systems, and investigating its potential in treating neurodegenerative diseases. The compound's versatility and demonstrated biological activity make it a valuable asset in the medicinal chemist's toolkit, with the potential to contribute to the development of novel therapeutic agents across multiple disease areas.